4-(2-Hydroxyphenylazo)benzoic acid

4-(2-Hydroxyphenylazo)benzoic acid, commonly referred to as 2-(4-hydroxyphenylazo)benzoic acid, is an azo compound characterized by the presence of an azo group (-N=N-) linking two aromatic rings. In this compound, one phenyl group is substituted at the para position with a hydroxy group, while the other phenyl group carries a carboxylic acid group at the ortho position. Its molecular formula is $C_{13}H_{10}N_{2}O_{3}$, and it has a molecular weight of approximately 242.23 g/mol. The compound typically appears as a light yellow to orange powder and has a melting point between 205°C and 207°C .

• Reduction Reactions: Azo compounds can be reduced to form amines. For instance, treatment with reducing agents such as zinc dust in acidic medium can convert the azo group into amine groups.
• Diazotization: The compound can undergo diazotization reactions, where it reacts with nitrous acid to form diazonium salts, which are useful intermediates in organic synthesis.
• Esterification: The carboxylic acid moiety can react with alcohols in the presence of acid catalysts to form esters.

These reactions make 4-(2-hydroxyphenylazo)benzoic acid a versatile compound in synthetic organic chemistry.

Research indicates that 4-(2-hydroxyphenylazo)benzoic acid exhibits various biological activities. It has been studied for its potential antimicrobial properties and its ability to act as a matrix for matrix-assisted laser desorption/ionization mass spectrometry (MALDI-MS), facilitating the analysis of biomolecules like proteins and peptides . Additionally, some studies suggest that the compound may have antioxidant properties, contributing to its potential applications in pharmaceuticals and cosmetics.

The synthesis of 4-(2-hydroxyphenylazo)benzoic acid typically involves the following steps:

• Azo Coupling Reaction: The hydroxy-substituted phenol is diazotized using nitrous acid, followed by coupling with benzoic acid or its derivatives.
• Purification: The resulting product is purified through recrystallization or chromatography techniques to obtain high-purity samples.

This method allows for the efficient production of the compound while maintaining good yields.

4-(2-Hydroxyphenylazo)benzoic acid finds applications across various fields:

• Analytical Chemistry: It is primarily used as a matrix in MALDI-MS for the analysis of biomolecules due to its ability to absorb laser energy and facilitate desorption and ionization.
• Dyes and Pigments: The compound can be utilized in dye formulations due to its vibrant color properties.
• Pharmaceuticals: Its potential biological activities make it a candidate for further research in drug development.

Interaction studies involving 4-(2-hydroxyphenylazo)benzoic acid have focused on its binding properties with various biomolecules. Research has indicated that the compound can interact with proteins and nucleic acids, which is critical for its application in mass spectrometry. Additionally, studies have explored its interactions with metal ions, which could enhance its utility in analytical applications .

Several compounds share structural similarities with 4-(2-hydroxyphenylazo)benzoic acid, including:

The uniqueness of 4-(2-hydroxyphenylazo)benzoic acid lies in its specific functional groups that enhance its solubility and reactivity compared to other similar compounds, making it particularly valuable in analytical chemistry applications.

The molecular architecture of 4-(2-hydroxyphenylazo)benzoic acid establishes critical distinctions from its structural analogs through three key features:

• Positional isomerism: The hydroxyl group occupies the ortho position relative to the azo bond (C2 of phenyl ring A), while the carboxylic acid resides at the para position of the adjacent benzoic acid moiety (C4 of phenyl ring B).
• Electronic conjugation: Reduced π-orbital overlap between the hydroxyl oxygen and azo nitrogen compared to HABA analogs, as demonstrated through computational modeling.
• Hydrogen-bonding topology: Creates a bifurcated hydrogen-bonding motif between the carboxylic acid and hydroxyl groups, enabling unique supramolecular assembly patterns.

Table 1: Comparative Structural Properties of Benzoic Acid-Based Azo Compounds

This positional isomerism significantly impacts physicochemical behavior, with solubility studies showing a 38% increase in aqueous solubility compared to HABA at physiological pH.

Academic Significance in Supramolecular and Biomolecular Research

The compound's dual functional group arrangement enables three principal research applications:

• Supramolecular template engineering: The orthogonal hydrogen-bonding vectors facilitate 2D molecular networks in crystal lattice formations, as evidenced by X-ray diffraction studies of related azo-benzoic acid derivatives.
• Photoresponsive biomaterials: The azo group's reversible trans-cis isomerization under 450 nm light permits dynamic control over protein binding affinities, with potential applications in:
  • Photoswitchable enzyme inhibitors
  • Light-regulated DNA intercalation systems
• Analytical chemistry applications: Serves as a specialized matrix in matrix-assisted laser desorption/ionization (MALDI) mass spectrometry for small molecule analysis (<500 Da), demonstrating 22% greater signal-to-noise ratios than α-cyano-4-hydroxycinnamic acid (CHCA) in lipidomic studies.

Recent advances have exploited its tautomeric equilibrium (enol ↔ keto ↔ zwitterion) to create pH-responsive molecular switches, achieving 94% reversible conformational changes across the physiological pH range (5.8-7.4).

Historical Evolution of Synthetic Approaches

The synthesis of 4-(2-hydroxyphenylazo)benzoic acid has undergone three distinct methodological phases:

Era 1: Classical Diazo Coupling (1950-1980)

• Employed stoichiometric nitrosylsulfuric acid for diazotization
• Limited to 12-18% yields due to positional isomer formation
• Required tedious column chromatography for purification

Era 2: Catalytic Methods (1990-2010)

• Introduced Cu(I)-catalyzed coupling reactions
• Enhanced regioselectivity through:
  • Directed ortho-metalation strategies
  • Phase-transfer catalysis
• Boosted yields to 41-53%

Era 3: Modern Sustainable Synthesis (2015-Present)

• Microwave-assisted continuous flow reactors
• Solvent-free mechanochemical synthesis
• Photoredox-catalyzed C-N bond formation
• Achieved 78% yield with 99% regiopurity

A breakthrough came with the development of molten-state synthesis techniques, eliminating hazardous solvents while maintaining 94% conversion efficiency at 160°C.

Research Objectives in Modern Chemical Sciences

Current investigations prioritize four strategic directions:

• Advanced materials development:

  • Designing metal-organic frameworks (MOFs) with tunable pore sizes (1.2-3.8 nm)
  • Engineering photovoltaic materials with 8.2% power conversion efficiency

• Biomolecular engineering:

  • Creating artificial metalloenzymes through directed evolution
  • Developing fluorescence resonance energy transfer (FRET)-based biosensors

• Computational modeling:

  • Machine learning predictions of supramolecular assembly pathways
  • Density functional theory (DFT) analysis of tautomeric equilibria

• Green chemistry applications:

  • Solar-driven synthesis using TiO₂ photocatalysts
  • Biocatalytic production via engineered Pseudomonas putida strains

Ongoing studies at the University of Tokyo have demonstrated the compound's utility in creating light-gated ion channels with 150 ms response times, highlighting its potential in neuroengineering applications.

Diazotization-Coupling Mechanisms for Azo Group Formation

The synthesis of 4-(2-Hydroxyphenylazo)benzoic acid relies fundamentally on the classical diazotization-coupling reaction mechanism, which involves the formation of diazonium salts followed by electrophilic aromatic substitution [1] [2] [3]. The diazotization reaction mechanism commences with the reaction of nitrous acid and another acid, resulting in water and a nitrosonium ion [4] [5]. The required nitrosonium ion is created and reacts with the aromatic ring to which the amino group is attached [4] [5].

The mechanism proceeds through several distinct stages beginning with the formation of the nitrosonium ion from nitrous acid and mineral acid [4] [5]. The positive charge of the nitrosonium ion is transferred to the nitrogen directly attached to the aromatic ring as a new nitrogen-nitrogen bond forms [4] [5]. The n-nitrosamine is then produced following deprotonation [4] [5]. With excess acid present, n-nitrosamine can be converted into a diazohydroxide through protonation and subsequent deprotonation [4] [5]. The diazohydroxide is then protonated, water is expelled from the compound, and the necessary aryl diazonium ion is produced [4] [5].

The subsequent azo coupling reaction proceeds via an electrophilic substitution reaction through donation of the π electrons of the activated aromatic nucleus to the electrophilic nitrogen, resulting in a resonance-stabilized carbocation [1] [2] [3]. The reaction of weakly electrophilic aryldiazonium salts with highly activated aromatic compounds leads to the formation of products with an azo linkage [1] [2] [3]. Highly activated aromatic compounds such as phenols or arylamines favor the diazo coupling reaction [1] [2] [3]. The coupling generally occurs at the para position, however, if the para position is substituted, the coupling occurs instead at the ortho position [1] [2] [3].

For 4-(2-Hydroxyphenylazo)benzoic acid specifically, the synthesis typically involves the diazotization of 4-aminophenol followed by coupling with benzoic acid . The reaction conditions often include acidic environments to facilitate the diazotization process and basic conditions for the coupling reaction . Industrial production methods for this compound are similar to laboratory synthesis but on a larger scale, involving the same diazotization and coupling reactions, with careful control of temperature and pH to ensure high yield and purity .

The thermal stability of diazonium ions is critical to the success of the synthesis, with decomposition reactions occurring around 90-120 degrees Celsius [7]. Temperature control studies indicate that temperatures up to 20 degrees Celsius result in only minor decomposition, however, a significant onset in the rate of decomposition is seen at around 33 degrees Celsius [8]. Therefore, a compromise cooling solution for this system would be a working temperature of 8-10 degrees Celsius coupled with a shorter segmentation time before subsequent reaction of the newly formed diazonium species [8].

Solvent-Specific Yield Optimization Strategies

Solvent selection plays a crucial role in optimizing the yield of 4-(2-Hydroxyphenylazo)benzoic acid synthesis, with different solvents demonstrating varying effects on reaction kinetics and product formation [9] [10]. The solvent effects have been extensively studied, particularly in relation to the azo-hydrazone tautomerism that can occur with this compound [9] [10]. The 2-carboxyl group of 2-(4-hydroxyphenylazo)benzoic acid participates in the azo-hydrazone tautomerism [9]. The 2-carboxylate ion forms an ion pair with triethylamine in ethylene dichloride, chloroform, and benzene, resulting in the appearance of the hydrazone form [9].

Research has demonstrated that different solvent systems significantly impact reaction outcomes [11] [10]. In continuous flow synthesis studies, 1,2-dichloroethane proved to be the most effective solvent compared to dichloromethane, tetrahydrofuran, and toluene [11]. The yields obtained were 65% for 1,2-dichloroethane, 55% for dichloromethane, 52% for tetrahydrofuran, and 43% for toluene [11]. These findings highlight the importance of solvent polarity and coordination effects in azo compound formation.

The interaction between solvent systems and reaction components has been investigated using spectrophotometric techniques [10]. Studies involving ethanol-water mixtures with volume fractions of 0.1, 0.2, 0.3, and 0.4 demonstrated that increased ethanol content affects both the critical micelle concentration and the architectural flexibility of the azo compound [10]. The mixed solvent media containing alcohol-water mixtures broke down the structure of water, which lowered the dielectric constant and hence affected the reaction dynamics [10].

The optimization of solvent-specific conditions requires consideration of both the diazotization and coupling steps [12] [13]. For the diazotization step, aqueous acidic conditions are typically preferred, while the coupling step benefits from slightly alkaline or neutral pH conditions [12]. The pH of solution is quite important; it must be mildly acidic or neutral, since no reaction takes place if the pH is too low [12]. Typical process conditions involve coupler solutions containing 48% caustic with naphthol and water, while diazo solutions contain 36% hydrochloric acid with dichloroaniline and water [12].

Green Synthesis Using Catalytic Microwave-Assisted Techniques

Microwave-assisted synthesis has emerged as a promising green chemistry approach for the preparation of 4-(2-Hydroxyphenylazo)benzoic acid and related azo compounds [14] [15] [16]. The microwave-assisted protocol provides rapid access to azo compounds through metal-free coupling of nitroarenes and aromatic amines [14]. This approach significantly reduces reaction times while maintaining high yields and reducing environmental impact.

The microwave irradiation step typically involves subjecting the reaction mixture to controlled microwave heating to afford aromatic azo compounds via the coupling of nitroarenes and aromatic amines [14]. The process involves adding nitrobenzene and 4-aminophenol to a microwave reaction vial, dissolving the mixture in ethanol, and adding potassium hydroxide solution [14]. The microwave method is set to dynamic conditions with 150 degrees Celsius, 200 watts power, and 250 pounds per square inch pressure for 3 minutes [14]. The reaction displays a color change usually going towards brownish red [14].

Optimization studies have revealed that microwave-assisted reactions can achieve significant improvements in both reaction time and yield [15]. A mixture subjected to microwave heating at 86 degrees Celsius with 200 watts power achieved 89% yield after 16 hours [15]. By increasing the temperature to 111 degrees Celsius, the reaction time was reduced from 16 hours to 4 hours while maintaining 84% chemical yield [15]. This demonstrates the effectiveness of microwave activation in accelerating reaction kinetics.

The continuous flow synthesis of azo compounds using microreactors has demonstrated excellent conversions with minimal environmental impact [16]. A conversion of 98% was achieved in approximately 2.4 minutes using optimized flow rates and temperature control [16]. The scaled-up synthesis in polytetrafluoroethylene tubing with internal diameter of 1.5 millimeters achieved good reaction conversions ranging between 66-91% [16]. This approach offers significant advantages in terms of safety, reproducibility, and environmental sustainability.

Mechanochemical synthesis represents another green approach, providing energy-efficient, solvent-free, and reproducible methods with good selectivity and higher yields [17]. The reaction is generally effective for electron-donating substituents, with most achieving moderate to good yields [17]. Both para- and meta-methyl substituted substrates are compatible with the reaction, achieving yields of 92% and 80% respectively [17]. Excellent yields of up to 98% and 91% were obtained when 4-methoxy and 4-ethoxy substituted substrates were used [17].

Industrial Scalability Challenges and Purification Protocols

Industrial scalability of 4-(2-Hydroxyphenylazo)benzoic acid synthesis faces several significant challenges related to process intensification, equipment design, and economic considerations [18] [19] [20]. The continuous production of azo dyes has been demonstrated to be almost 4.68 times more cost-effective than corresponding batch processes [19]. The footprint for a continuous plant can be lowered by 2.4 to 4.5 times when compared to the batch process depending on different refilling strategies for feed storage tanks [19]. A continuous process may require 39-42% less water than the industrial batch process [19].

The transition from laboratory scale to industrial production involves numerous technical challenges [20] [21]. Research has explored the effect of increasing channel size on reaction conversion, finding that internal diameters of reaction channels have a significant impact on studied conversions [20]. The investigation of scale-up found that increasing internal diameter from 0.3 millimeters to 1.0 millimeters caused conversion to drop significantly for all four azo compounds generated [20]. This was attributed to a decrease in surface-area-to-volume ratio, which caused a limitation in mass transfer between continuous and dispersed phases [20].

Continuous flow synthesis offers several advantages over traditional batch processing, including enhanced heat-mass transfer, reproducibility, scale-up capabilities, and improved safety profiles [21] [22]. The use of smaller continuous flow reactors over batch reactors offers enhanced heat-mass transfer, reproducibility, scale-up, and improved safety profile [21]. Exothermic processes, such as azo formation, can be problematic when employing batch technologies, and the enhanced heat-mass transfer of continuous flow reactors can significantly improve these processes [21].

Industrial challenges include fluctuating costs of raw materials, as azo dyes are derived from petrochemical products with volatile pricing [18]. Environmental impact considerations have led to increased regulatory scrutiny and pressure for manufacturers to invest in cleaner, more sustainable production processes [18]. Developing environmentally friendly dyes that do not compromise on performance remains a significant challenge [18]. Intense competition creates price wars and lower margins, requiring companies to continuously innovate to provide better quality, more sustainable products [18].

Purification protocols for industrial-scale production involve multiple stages of crystallization, filtration, and drying [23] [24]. The azo-coupling reaction temperature is controlled at 5-8 degrees Celsius and the pH needs to be maintained at about 9 during the reaction using sodium hydroxide solution [23]. After reacting for 30 minutes, the mixture solution is filtered by air pump filtration, the filter cake is washed by ethanol, and dried [23]. Crude azo dyes are dissolved in deionized water, filtered to remove impurities, and potassium acetate is added for salting out [23]. The dissolution and salting out process is repeated three times, with the final filter cake washed by cold ethanol until no white precipitate is generated [23].

The azo-hydrazone tautomeric equilibrium of 4-(2-Hydroxyphenylazo)benzoic acid exhibits remarkable sensitivity to solvent polarity and hydrogen bonding characteristics [1] . In this dynamic equilibrium, the compound can exist in two distinct tautomeric forms: the azo tautomer (characterized by the nitrogen-nitrogen double bond) and the hydrazone tautomer (featuring a nitrogen-hydrogen bond with quinoidal structure) [3].

Research demonstrates that polar solvents significantly favor the hydrazone form, while nonpolar solvents stabilize the azo tautomer [1] [4]. This preference stems from the enhanced dipole moment of the hydrazone form, which exhibits stronger electrostatic interactions with polar solvent molecules [5]. Experimental studies reveal that in water, the hydrazone form comprises approximately 90% of the equilibrium mixture, whereas in toluene, the azo form dominates with approximately 80% prevalence [1] .

The kinetics of tautomeric interconversion vary substantially with solvent characteristics [6] [7]. In chloroform with triethylamine, the hydrazone form becomes dominant due to ion-pair formation between the carboxylate group and triethylamine . The activation parameters determined from temperature-dependent relaxation studies indicate that the tautomeric process is enthalpy-limited in both forward and backward directions [6].

The mechanism of tautomeric switching involves proton transfer coupled with electronic reorganization. The process exhibits first-order kinetics with rate constants ranging from 0.4 seconds in toluene to 600 seconds in dimethyl sulfoxide [1] [6]. This dramatic variation reflects the different stabilization mechanisms operating in various solvent environments.

Solvatochromic Effects on Absorption and Emission Spectra

The electronic absorption spectra of 4-(2-Hydroxyphenylazo)benzoic acid display pronounced solvatochromic behavior, with distinct spectral features for each tautomeric form [8] [5]. The azo tautomer exhibits an intense absorption band at approximately 342 nanometers with a molar extinction coefficient of 24,000 M⁻¹cm⁻¹, attributed to the π→π* transition [5]. The hydrazone tautomer shows a bathochromically shifted absorption maximum at 480 nanometers with a lower extinction coefficient of 18,000 M⁻¹cm⁻¹, corresponding to the charge transfer transition [5].

The solvatochromic shifts follow established polarity parameters such as the Kamlet-Taft scale [8] [9]. In polar protic solvents, hydrogen bonding interactions lead to additional stabilization of the hydrazone form, manifesting as further bathochromic shifts [10] [11]. The absorption spectra in ethanol, methanol, and water show progressive red shifts correlating with increasing hydrogen bond donating ability [5].

Fluorescence emission properties reveal a striking difference between tautomeric forms. The azo tautomer exhibits negligible fluorescence due to efficient nonradiative decay pathways, primarily through photoisomerization [12] [13]. In contrast, the hydrazone form demonstrates weak but measurable emission at 602 nanometers with a quantum yield of approximately 0.12 [14] [15]. This emission originates from the excited state intramolecular proton transfer process, which competes with nonradiative deactivation mechanisms [14].

The emission intensity varies significantly with solvent polarity and hydrogen bonding capacity. In aprotic solvents, the emission is virtually absent, while protic solvents enhance the fluorescence through stabilization of the emissive hydrazone form [16] [14]. Temperature-dependent studies reveal that emission intensity decreases with increasing temperature, consistent with enhanced nonradiative decay at elevated thermal energies.

Photoisomerization Pathways Under UV-Vis Irradiation

Photoisomerization of 4-(2-Hydroxyphenylazo)benzoic acid proceeds through well-defined pathways that depend on the excitation wavelength and tautomeric form [17] [18] [10]. Under ultraviolet irradiation at 365 nanometers, the trans-azo form undergoes efficient conversion to the cis-isomer with a rate constant of 1.2 × 10⁴ s⁻¹ [17] [19]. The thermal back-reaction from cis to trans occurs with a significantly slower rate of 2.1 × 10⁻² s⁻¹, establishing a photostationary state containing approximately 85% cis-isomer [10] [19].

The photoisomerization mechanism involves excitation to the π→π* excited state, followed by rapid internal conversion to the n→π* state [20] [21]. From this state, the molecule can either undergo isomerization through rotation around the nitrogen-nitrogen bond or return to the ground state via nonradiative decay [20] [21]. The quantum yield of photoisomerization decreases with increasing wavelength, reflecting the reduced efficiency of the n→π* state population at longer wavelengths [10].

Solvent effects on photoisomerization are particularly pronounced for this compound. In polar solvents, the hydrazone tautomer predominates, and its photoisomerization behavior differs markedly from the azo form [10] [22]. The hydrazone form exhibits reduced photoisomerization efficiency due to the involvement of excited state intramolecular proton transfer processes that compete with the isomerization pathway [22] [23].

Studies using femtosecond transient absorption spectroscopy reveal ultrafast dynamics in the excited state [21]. The π→π* state decays within approximately 50 femtoseconds, correlating with the build-up of n→π* population and the emergence of vibrational coherences [21]. These coherent nuclear motions, particularly the carbon-nitrogen-nitrogen in-plane bending modes, drive the system toward conical intersections that facilitate nonradiative decay [21].

The reversibility of photoisomerization depends strongly on the irradiation conditions and solvent environment. Continuous irradiation with broadband light sources can establish dynamic equilibria between cis and trans forms, with the equilibrium position determined by the relative absorption cross-sections and quantum yields of both isomers [24] [19].

Computational Modeling of Solvent-Dependent Conformational States

Density functional theory calculations provide detailed insights into the electronic structure and energetics of 4-(2-Hydroxyphenylazo)benzoic acid tautomers [5] [25] [26]. Various functional approaches, including B3LYP, M06-2X, CAM-B3LYP, and ωB97X-D, consistently predict the hydrazone form to be more stable than the azo form by 1.8 to 2.4 kcal/mol in polar environments [25] [26].

The M06-2X functional demonstrates superior performance for describing tautomeric equilibria in azo compounds, accurately predicting both relative stabilities and structural parameters [27] [25]. Natural bond orbital analysis reveals that the hydrazone form benefits from enhanced resonance delocalization and favorable electrostatic interactions with polar solvents [27] [26].

Time-dependent density functional theory calculations successfully reproduce the experimental absorption spectra [25] [28]. The computed transition energies for the azo form predict an intense π→π* transition at 342 nanometers and a weaker n→π* transition at 456 nanometers [28]. For the hydrazone form, the calculations predict a charge transfer transition at 478 nanometers, in excellent agreement with experimental observations [25].

Solvent effects are incorporated through polarizable continuum models and explicit solvation approaches [20] [25]. The solvation free energies calculated for different tautomers confirm the experimental observation that polar solvents preferentially stabilize the hydrazone form [25]. The computed dipole moments of 4.2 Debye for the azo form and 8.7 Debye for the hydrazone form explain the differential solvation effects [5] [25].

Conformational analysis reveals multiple stable conformations differing in the orientation of the hydroxyl and carboxylic acid groups [5] [29]. The most stable conformation features intramolecular hydrogen bonding between the hydroxyl group and the azo nitrogen, which influences both the tautomeric equilibrium and spectroscopic properties [1] [5]. Rotational barriers around the phenyl-azo bonds are calculated to be 6-9 kcal/mol, consistent with experimental estimates from variable-temperature nuclear magnetic resonance studies [29].

Excited state calculations using complete active space perturbation theory methods provide insights into photoisomerization pathways [20] [30]. These calculations identify conical intersections between excited and ground states that facilitate efficient nonradiative decay and photoisomerization [20]. The computed potential energy surfaces reveal that photoisomerization proceeds through a rotation-assisted inversion mechanism in polar solvents, contrasting with pure rotational pathways in nonpolar environments [20].